Cas no 51887-56-0 (Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-)
51887-56-0 structure
Product Name:Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
CAS No:51887-56-0
MF:C9H11NO5S
MW:245.252341508865
CID:370109
PubChem ID:104001
Update Time:2025-04-19
Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
- 2-methoxy-5-(methylsulfamoyl)benzoic acid
- 2-methoxy-5-[(methylamino)sulfonyl]Benzoic acid
- 2-methoxy-5-[(methylamino)sulphonyl]benzoic acid
- 2-Methoxy-5-((methylamino)sulphonyl)benzoic acid
- EINECS 257-494-8
- NS00032366
- 51887-56-0
- 2-methoxy-5-(N-methylsulfamoyl)benzoic acid
- SCHEMBL3878089
- starbld0044727
- DTXSID60199843
- 2-Methoxy-5-methylsulfamoyl-benzoic acid
- BB 0241089
- AKOS005175400
- VS-10621
-
- Inchi: 1S/C9H11NO5S/c1-10-16(13,14)6-3-4-8(15-2)7(5-6)9(11)12/h3-5,10H,1-2H3,(H,11,12)
- InChI Key: TWDGNKWWKCGFNH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)OC)(NC)(=O)=O
Computed Properties
- Exact Mass: 245.03583
- Monoisotopic Mass: 245.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 444.1±55.0 °C at 760 mmHg
- Flash Point: 222.4±31.5 °C
- Refractive Index: 1.552
- PSA: 92.7
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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